Cas no 1400808-00-5 (tert-butyl (1R,4R)-5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-butyl (1R,4R)-5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1400808-00-5
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD22209795
• CID: 2084520
• PubChem ID: 28820399
• Update Time: 2025-04-21

tert-butyl (1R,4R)-5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 5-oxo-, 1,1-dimethylethyl ester, (1R,4R)-
• tert-butyl 5-oxo-2-aza-bicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl (1R,4R)-5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• (1R,4R)-2-Boc-5-oxo-2-aza-bicyclo[2.2.1]heptane
• 1400808-00-5
• MFCD22209795
• 1993045-73-0
• BS-43047
• SCHEMBL12274466
• W19416
• 1932590-17-4
• Rel-tert-butyl (1R,4R)-5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 886-902-2
• tert-butyl (1R,4R)-5-oxo-2-azabicyclo(2.2.1)heptane-2-carboxylate

• MDL： MFCD22209795
• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-6-7-4-8(12)5-9(7)13/h7-8H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： YGENGNQEVDONGO-HTQZYQBOSA-N
• SMILES： O=C1C[C@H]2C[C@@H]1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6Ų